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Compound of Interest

Compound Name: LDN-192960

Cat. No.: B2528581

LDN-192960: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an in-
depth overview of the dual Haspin and DYRK2 kinase inhibitor, LDN-192960, including its
chemical properties, supplier information, biological activity, and experimental applications.

Chemical Identity and Supplier Information

LDN-192960 is a potent small molecule inhibitor targeting Haspin (Histone H3 associated
protein serine/threonine kinase) and DYRK2 (Dual-specificity tyrosine-regulated kinase 2). It is
commercially available in both its free base and hydrochloride salt forms. It is crucial for
researchers to note the specific form they are acquiring, as the CAS Number differs between

them.
Form CAS Number
LDN-192960 (Free Base) 184582-62-5
LDN-192960 (hydrochloride) 2309172-48-1[1]

Several reputable suppliers offer LDN-192960 for research purposes. These include:
o Cayman Chemical

e MedChemExpress
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Selleck Chemicals

GlpBio

Cambridge Bioscience (distributor for TargetMol Chemicals Inc.)

AOBIOUS

Aladdin Scientific

Researchers should request certificates of analysis from their chosen supplier to ensure the
purity and identity of the compound.

Quantitative Data Summary

LDN-192960 exhibits potent inhibitory activity against its primary targets, Haspin and DYRK2.
Its selectivity has been profiled against a panel of other kinases.
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Cell
Target Measurement Value . Reference
Line/System

Haspin IC50 10 nM Cell-free assay [1]
DYRK2 IC50 48 nM Cell-free assay [1]
Hela cells
Haspin EC50 1.17 uM overexpressing [2]
Haspin
Mitotically
Haspin EC50 0.02 uM synchronized [1]
Hela cells
In vitro kinase
DYRK2 IC50 53 nM [3]
assay
CLK1 IC50 0.21 uM Cell-free assay [1]
DYRK1A IC50 0.10 uM Cell-free assay [1]
DYRKS3 IC50 19 nM Cell-free assay [1]
PIM1 IC50 0.72 uM Cell-free assay [1]

Signaling Pathways

LDN-192960's biological effects are primarily mediated through the inhibition of Haspin and
DYRK2 kinases, which play crucial roles in cell cycle regulation and protein homeostasis.

Haspin Kinase Signaling Pathway

Haspin kinase is a key regulator of mitosis. Its primary substrate is Histone H3, which it
phosphorylates at Threonine 3 (H3T3ph). This phosphorylation event is critical for the proper
localization of the Chromosomal Passenger Complex (CPC) to the centromeres, ensuring
accurate chromosome segregation during cell division. Inhibition of Haspin by LDN-192960
disrupts this process, leading to mitotic defects.
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DYRK?2 Signaling Pathway
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Experimental Workflow for LDN-192960 Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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